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Compound of Interest

Compound Name:
(1R,2R)-2-

aminocyclopentanecarboxylic acid

Cat. No.: B1336901 Get Quote

Essential Safety and Handling Guide for
(1R,2R)-2-aminocyclopentanecarboxylic Acid
This guide provides crucial safety and logistical information for handling (1R,2R)-2-
aminocyclopentanecarboxylic acid in a laboratory setting. The following procedures are

based on available data for the compound and its structural analogs and are intended to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for (1R,2R)-2-aminocyclopentanecarboxylic acid
(CAS No. 40482-05-1) is not readily available, data from structurally similar compounds, such

as its stereoisomers and the cyclohexyl analog, indicate that it may cause skin, eye, and

respiratory irritation. Therefore, strict adherence to the following personal protective equipment

guidelines is mandatory to minimize exposure risk.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US).

Protects against splashes and

dust, preventing potential

serious eye irritation.

Hand Protection
Chemically impermeable

gloves (e.g., nitrile rubber).

Prevents direct skin contact

and subsequent irritation.

Protective Clothing Laboratory coat.
Provides a barrier against

accidental skin contact.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or exposure

limits are exceeded, a NIOSH-

approved particulate respirator

is recommended.

Minimizes the risk of

respiratory tract irritation from

dust or aerosols.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling (1R,2R)-2-aminocyclopentanecarboxylic acid is essential

for maintaining a safe laboratory environment.

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.

Don all required personal protective equipment as outlined in the table above.

Handling:

Avoid generating dust when handling the solid material.

Carefully weigh and transfer the compound, minimizing the creation of airborne particles.

Keep the container tightly closed when not in use.
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Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Disposal Plan
Dispose of (1R,2R)-2-aminocyclopentanecarboxylic acid and any contaminated materials in

accordance with all applicable local, regional, and national regulations.

Waste Chemical: Collect waste material in a designated, labeled, and sealed container for

chemical waste.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical

waste.

Empty Containers: Do not reuse empty containers. Dispose of them as chemical waste.
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Caption: Logical workflow for the safe handling of (1R,2R)-2-aminocyclopentanecarboxylic
acid.

To cite this document: BenchChem. [Personal protective equipment for handling (1R,2R)-2-
aminocyclopentanecarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336901#personal-protective-equipment-for-
handling-1r-2r-2-aminocyclopentanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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